![molecular formula B6H10O14Zn2 B8194783 Boric acid, zinc salt](/img/structure/B8194783.png)
Boric acid, zinc salt
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Description
Boric acid, zinc salt is a useful research compound. Its molecular formula is B6H10O14Zn2 and its molecular weight is 429.7 g/mol. The purity is usually 95%.
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Scientific Research Applications
Flame Retardancy and Thermal Stability : Boric acid and zinc borate are known for enhancing flame retardancy and thermal stability in materials like red phosphorus-containing epoxy resins. Optimal effects are observed at specific ratios of these compounds (Doğan & Unlu, 2014). Moreover, zinc borate synthesized from boric acid is economically viable and is used in industrial flame retardant applications (Akgul et al., 2014).
Agriculture and Horticulture : In agriculture, pre-harvest application of boric acid and zinc sulfate significantly improves the quality of guava fruits and minimizes post-harvest weight loss (Goswami et al., 2014). Additionally, foliar application of these compounds enhances growth, physical characteristics, and oil content in olive fruits (Jasrotia et al., 2014).
Mold Control : Zinc borate is effective in controlling mold growth on wood surfaces, possibly due to its cobiocide properties and continuous release of boric acid (Triche & Hunt, 1993).
Electroplating : In electroplating, boric acid in the bath increases nucleation density, zinc content, and current efficiency in electrodeposited cobalt-zinc alloys, attributed to adsorptive interactions at the electrode surface (Karwas & Hepel, 1989).
Reactor Safety : In nuclear reactors, dissolved zinc in boric acid coolants can form solid deposits of zinc borates when contacted with heated surfaces during loss-of-coolant accidents, impacting reactor safety (Kryk et al., 2014).
Nanotechnology and Solar Cells : The properties of zinc borate significantly affect the performance of dye-sensitized solar cells, with varying compositions of boric acid altering the efficiency of these cells (Abd Rahman et al., 2015).
Properties
IUPAC Name |
oxo(oxoboranyloxy)borane;zinc;pentahydrate |
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InChI |
InChI=1S/3B2O3.5H2O.2Zn/c3*3-1-5-2-4;;;;;;;/h;;;5*1H2;; |
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InChI Key |
MMTNLKMIRHBVCZ-UHFFFAOYSA-N |
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Canonical SMILES |
B(=O)OB=O.B(=O)OB=O.B(=O)OB=O.O.O.O.O.O.[Zn].[Zn] |
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Molecular Formula |
B6H10O14Zn2 |
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Molecular Weight |
429.7 g/mol |
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Physical Description |
Dry Powder; Dry Powder, Liquid |
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Record name | Boric acid, zinc salt | |
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CAS No. |
1332-07-6 |
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